Cas no 80402-32-0 (L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI))

• Product name: L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI)
• CAS No: 80402-32-0
• MF: C₂₁H₂₀ClN₇O₇
• MW: 517.879202842712
• CID: 730130
• PubChem ID: 135399072

L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI)
• 2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-(2-chloroacetyl)amino]benzoyl]amino]pentanedioic acid
• 80402-32-0
• DTXSID60316957
• NSC-309129
• NSC309129

• Inchi： InChI=1S/C21H20ClN7O7/c22-7-14(30)29(9-11-8-24-17-16(25-11)19(34)28-21(23)27-17)12-3-1-10(2-4-12)18(33)26-13(20(35)36)5-6-15(31)32/h1-4,8,13H,5-7,9H2,(H,26,33)(H,31,32)(H,35,36)(H3,23,24,27,28,34)
• InChI Key： GPYCTGYCSIRZEL-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)N(CC2=CN=C3C(=N2)C(=O)NC(=N3)N)C(=O)CCl

Computed Properties

• Exact Mass: 517.1112737g/mol
• Monoisotopic Mass: 517.1112737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų
• XLogP3: -1.1